1-(2-(1H-indol-1-yl)ethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea

• IUPAC Name: 1-(2-indol-1-ylethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea
• InChI: InChI=1S/C21H22N4O2/c26-20-14-17(15-25(20)18-7-2-1-3-8-18)23-21(27)22-11-13-24-12-10-16-6-4-5-9-19(16)24/h1-10,12,17H,11,13-15H2,(H2,22,23,27)
• InChI Key: CWHMRVAQPFFTPP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=CC=C2)NC(=O)NCCN3C=CC4=CC=CC=C43
• Molecular Formula: C21H22N4O2
• Molecular Weight: 362.4 g/mol
• CAS No.: 887465-27-2

Description

1-(2-(1H-indol-1-yl)ethyl)-3-(5-oxo-1-phenylpyrrolidin-3-yl)urea is a useful research compound. Its molecular formula is C21H22N4O2 and its molecular weight is 362.433. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Serotonin 5-HT2 Antagonists

• A study by Perregaard et al. (1992) synthesized a series of compounds, including ones related to the chemical , that showed high potency and selectivity for 5-HT2 receptors. These compounds were evaluated for their ability to inhibit the quipazine-induced head twitch syndrome in rats, indicating their potential use in central nervous system disorders (Perregaard, Andersen, Hyttel, & Sanchez, 1992).

Antitumor Activities

• Research by Hu et al. (2018) focused on the synthesis and characterization of a similar compound. The study also included an evaluation of its antitumor activities, highlighting the potential application in cancer research (Hu, Wei, Sun, Lin, Hu, Tang, Wang, & He, 2018).

Urease Inhibitors

• A 2018 study by Nazir et al. developed novel indole-based oxadiazole scaffolds with potent inhibitory potential against the urease enzyme. These findings suggest potential applications in therapeutic agents for drug design programs (Nazir, Abbasi, Aziz‐ur‐Rehman, Siddiqui, Raza, Hassan, Ali Shah, Shahid, & Seo, 2018).

Antioxidant Activity

• George et al. (2010) synthesized and evaluated the antioxidant activity of some derivatives, which could indicate potential use in oxidative stress-related conditions (George, Sabitha, Kumar, & Ravi, 2010).

Biological Activity Studies

• Saharin et al. (2008) studied the crystal structure of a related compound and explored its potential biological activities, particularly in relation to hydrogen bonding interactions (Saharin, Mohd Ali, Robinson, & Mahmood, 2008).

Antimicrobial and Antitubercular Activities

• Muralikrishna et al. (2014) synthesized a series of compounds to assess their antimicrobial and antitubercular activities, suggesting possible applications in infectious disease treatment (Muralikrishna, Ravindranath, Ch, Kala, & Kumar, 2014).

Antidepressant Potential

• A study by Matzen et al. (2000) developed unsymmetrical ureas as 5-HT reuptake inhibitors with 5-HT(1B/1D) antagonistic activities, indicating their potential use as antidepressants (Matzen, van Amsterdam, Rautenberg, Greiner, Harting, Seyfried, & Böttcher, 2000).